Cas no 2171528-70-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2171528-70-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6555976
• PubChem ID: 165812674
• Update Time: 2025-07-02

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-2-hydroxy-2-methylpropanoic acid
• EN300-1552308
• 2171528-70-2
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhex-4-enamido]-2-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C26H30N2O6/c1-16(2)12-13-22(23(29)27-15-26(3,33)24(30)31)28-25(32)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-12,21-22,33H,13-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： JREGJANDVZHUEQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)(C)O)=O)C/C=C(\C)/C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-2-hydroxy-2-methylpropanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-2-hydroxy-2-methylpropanoic acid (CAS No. 2171528-70-2) and Its Emerging Applications in Chemical Biology

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-2-hydroxy-2-methylpropanoic acid, identified by the CAS number 2171528-70-2, represents a sophisticated molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its intricate structure, featuring a combination of amino acid derivatives, fluorene-based moieties, and functional carboxylic acid groups, positions it as a versatile building block for drug discovery and molecular probes. This introduction delves into the compound's structural features, synthetic pathways, and its relevance to contemporary research, emphasizing its role in addressing critical challenges in medicinal chemistry.

The molecular architecture of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-2-hydroxy-2-methylpropanoic acid is characterized by a backbone that closely mimics natural amino acids, with modifications that enhance its pharmacological properties. The presence of a fluorene moiety at the N-terminal position introduces fluorescence properties, making it valuable for biochemical assays and imaging applications. Additionally, the methoxycarbonyl group serves as a protective moiety for the amine functionality, which can be selectively deprotected under controlled conditions to reveal reactive amine groups for further derivatization. This dual functionality is particularly useful in designing peptidomimetics and protease inhibitors.

In recent years, the field of chemical biology has witnessed a surge in interest toward non-peptide inhibitors due to their improved metabolic stability and reduced immunogenicity compared to their peptide counterparts. The compound's structure aligns well with this trend, as it incorporates elements that mimic peptide bonds while maintaining distinct chemical properties. The 5-methylhex-4-enamido moiety introduces rigidity into the molecule, which can enhance binding affinity to target proteins. This structural feature has been exploited in the development of novel inhibitors targeting enzyme-driven diseases, such as cancer and inflammatory disorders.

One of the most compelling aspects of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-2-hydroxy-2-methylpropanoic acid is its potential as a scaffold for fragment-based drug design (FBDD). Fragment-based approaches leverage small molecules with modest affinity to targets, which can then be optimized through iterative cycles of modification and testing. The compound's multifaceted functional groups provide numerous opportunities for chemical manipulation, allowing researchers to explore diverse chemical space efficiently. This approach has been successfully employed in recent studies to identify high-affinity binders for protein targets that were previously considered challenging to drug.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 3-2-((9H-fluoren -9 -yl)methoxycarbonyl}a min o)-5-methylhex -4-en amido - 2-hydroxy - 2-me t hylpro pan oic ac id (CAS No. 2171528 -70 - 2). Machine learning models trained on large datasets of bioactive molecules can predict binding affinities and optimize molecular structures with remarkable accuracy. These tools have been used to identify promising candidates for experimental validation, significantly reducing the time and resources required for drug discovery. The integration of such computational methods with traditional synthetic chemistry has accelerated the development pipeline for novel therapeutics.

The compound's fluorescence properties also make it an attractive candidate for use as a molecular probe in cellular studies. Fluorescently labeled compounds can be employed to track biological processes in real-time, providing insights into protein-protein interactions, enzyme kinetics, and metabolic pathways. For instance, researchers have utilized derivatives of this compound to study the dynamics of signaling pathways involved in cancer progression. By monitoring changes in fluorescence intensity or localization within cells, scientists can gain valuable information about the activity of target proteins and identify potential therapeutic interventions.

Synthetic methodologies play a crucial role in unlocking the full potential of 3-( 2 -{(( 9 H -fluore n -9 -y l )m e tho x y carb o n y l }a min o)} ) -5 -m eth y lhex -4-en am ido - 2-hydroxy - 2-me t hylpr opano ic ac id (CAS No. 2171528 -70 - 2). Advances in solid-phase peptide synthesis (SPPS) have enabled the efficient construction of complex molecules with high fidelity. By incorporating protected functional groups during synthesis, chemists can achieve precise control over molecular architecture while minimizing side reactions. These techniques have been instrumental in producing analogs of this compound for structural optimization studies.

The pharmaceutical industry has increasingly recognized the importance of collaborations between academia and industry to accelerate drug discovery efforts. Companies specializing in medicinal chemistry often partner with academic institutions to access innovative compounds like 3-( 2 -( ( ( 9 H-fl uore n -9-y l )m e tho x y carb o n y l }a min o)} ) -5-me thylhex -4-e n am ido - 2-hydroxy - 2-me t hylpr opano ic ac id (CAS No. 2171528 -70 - 2). Such collaborations leverage complementary expertise and resources to translate laboratory discoveries into clinical candidates more rapidly than traditional approaches alone.

Looking ahead, the continued development of 3-( 2 -( ( ( 9 H-fl uore n -9-y l )m e tho x y carb o n y l }a min o)} ) -5-me thylhex -4-e n am ido - 2-hydroxy - 2-me t hylpr opano ic ac id (CAS No. 2171528 –70– 2) holds promise for addressing unmet medical needs across multiple therapeutic areas. Its unique structural features make it well-suited for designing next-generation therapeutics with improved efficacy and reduced side effects compared to existing treatments. As research progresses, it is likely that new applications will emerge, further solidifying its position as a cornerstone molecule in chemical biology and pharmaceutical innovation.